N-(1-{1-[(6-ethoxy-2-quinolinyl)methyl]-4-piperidinyl}-1H-pyrazol-5-yl)acetamide

• IUPAC Name: N-[2-[1-[(6-ethoxyquinolin-2-yl)methyl]piperidin-4-yl]pyrazol-3-yl]acetamide
• InChI: InChI=1S/C22H27N5O2/c1-3-29-20-6-7-21-17(14-20)4-5-18(25-21)15-26-12-9-19(10-13-26)27-22(8-11-23-27)24-16(2)28/h4-8,11,14,19H,3,9-10,12-13,15H2,1-2H3,(H,24,28)
• InChI Key: DOZNDGOQSBQMQG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(C=C2)CN3CCC(CC3)N4C(=CC=N4)NC(=O)C
• Molecular Formula: C22H27N5O2
• Molecular Weight: 393.5 g/mol

Description

N-(1-{1-[(6-ethoxy-2-quinolinyl)methyl]-4-piperidinyl}-1H-pyrazol-5-yl)acetamide, commonly known as E-1, is a chemical compound that has been extensively studied for its potential therapeutic properties. E-1 belongs to the class of pyrazole-based compounds and is known to possess a wide range of biological activities.

Mechanism of Action

The mechanism of action of E-1 is not fully understood. However, studies have suggested that E-1 exerts its biological effects by inhibiting the activity of certain enzymes and proteins in the body. For example, E-1 has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the inflammatory response.
Biochemical and Physiological Effects:
E-1 has been found to possess a wide range of biochemical and physiological effects. It has been shown to reduce inflammation, inhibit the growth of cancer cells, and prevent the replication of viruses and bacteria. E-1 has also been found to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of E-1 is its broad range of biological activities. This makes it a promising candidate for the development of new drugs for the treatment of various diseases. However, the limitations of E-1 include its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of E-1. One area of research is the development of new derivatives of E-1 with improved pharmacological properties. Another area of research is the investigation of the potential use of E-1 in combination with other drugs for the treatment of various diseases. Finally, further studies are needed to fully understand the mechanism of action of E-1 and its potential therapeutic applications.
Conclusion:
In conclusion, E-1 is a promising compound with a wide range of potential therapeutic applications. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of E-1 as a therapeutic agent.

Synthesis Methods

The synthesis of E-1 involves the reaction between 6-ethoxy-2-quinoline carboxaldehyde and 4-piperidone in the presence of sodium borohydride, followed by the reaction with 1H-pyrazole-5-carboxylic acid and acetic anhydride. The final product is obtained after purification through column chromatography.

Scientific Research Applications

E-1 has been widely studied for its potential therapeutic applications. It has been found to possess anti-inflammatory, anti-cancer, anti-viral, and anti-bacterial properties. E-1 has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.